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Compound of Interest

Compound Name: Moretenone

Cat. No.: B167447 Get Quote

Moretenone is a naturally occurring triterpenoid compound that has been identified in various

plant species. While chemical and physical data are available, literature detailing its specific

history, discovery, and biological mechanism of action is not extensively documented. This

guide synthesizes the available information on moretenone, focusing on its chemical

properties and natural sources.

Chemical and Physical Properties
Moretenone is a pentacyclic triterpenoid, a class of organic compounds common in the plant

kingdom. Its chemical identity is well-established, with key properties summarized below.
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Property Value Source

Molecular Formula C₃₀H₄₈O PubChem[1]

Molecular Weight 424.7 g/mol PubChem[1]

CAS Number 1812-63-1 ChemWhat[2]

IUPAC Name

5a,5b,8,8,11a,13b-

hexamethyl-3-prop-1-en-2-yl-

2,3,3a,4,5,6,7,7a,10,11,11b,12

,13,13a-tetradecahydro-1H-

cyclopenta[a]chrysen-9-one

PubChem[1]

Physical Description Solid PubChem[1]

Melting Point 202 - 204 °C PubChem[1]

Synonyms (21β)-Hopan-22(29)-en-3-one ChemWhat[2]

Discovery and History
Detailed information regarding the specific date, researchers, or circumstances of the initial

discovery and isolation of moretenone is not readily available in publicly accessible scientific

literature. It is characterized primarily as a natural product identified within various plant

species.

Natural Occurrence
Moretenone has been identified as a constituent in several plants. Its presence is noted in the

following species:

Acacia dealbata (leaf)[3]

Patrinia villosa[1]

Sapium sebiferum[3]

Sebastiania schottiana (root)[3]
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Synthesis and Experimental Protocols
Currently, there are no specific, dedicated synthesis protocols for moretenone extensively

described in the literature. General strategies for the synthesis of complex meroterpenes and

other natural products exist, often involving annulation reactions and biomimetic radical

processes, but a direct, detailed methodology for moretenone is not provided in the searched

resources.[4][5]

Biological Activity and Mechanism of Action
There is a significant lack of information in the public domain regarding the pharmacology,

biochemistry, or specific mechanism of action of moretenone. While databases list its

existence and chemical properties, they do not contain literature on its biological activities,

potential therapeutic effects, or the signaling pathways it may modulate.[1] Therefore, no

signaling pathway or experimental workflow diagrams can be generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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